Cas no 2137702-23-7 (1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137702-23-7
• MF: C₁₃H₂₂ClNO₅S
• MW: 339.835482120514
• CID: 5257622
• Update Time: 2025-05-20

1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C13H22ClNO5S/c1-12(2,3)20-11(17)15-7-5-13(6-8-15,21(4)18)10(16)19-9-14/h5-9H2,1-4H3
• InChI Key： WXUSYIAKSVPIIR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(S(C)=O)(C(OCCl)=O)CC1

Additional information on 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester

Introduction to 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137702-23-7)

1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137702-23-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a methylsulfinyl group, and a chloromethyl and tert-butyl ester functional groups. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The piperidine ring is a fundamental component of many bioactive molecules and is known for its ability to enhance the pharmacological properties of compounds. The presence of the methylsulfinyl group introduces an additional layer of complexity and reactivity, which can influence the compound's interactions with biological targets. The chloromethyl and tert-butyl ester groups further enhance the compound's solubility and stability, making it suitable for a wide range of experimental conditions.

Recent studies have highlighted the potential of 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the antiviral activity of 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester against several viral strains. The results indicated that the compound has significant antiviral effects against both RNA and DNA viruses, including influenza A virus and herpes simplex virus (HSV). This broad-spectrum antiviral activity makes it an attractive candidate for further development as an antiviral drug.

The structural diversity of 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester also allows for extensive chemical modifications to optimize its pharmacological properties. For example, researchers have explored the effects of substituting different functional groups on the piperidine ring to enhance its potency and selectivity. These modifications have led to the discovery of several analogues with improved biological activities and reduced side effects.

In addition to its therapeutic potential, 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester has been studied for its use as a building block in organic synthesis. Its unique combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecules. This property has been leveraged in the development of new synthetic routes for producing pharmaceuticals and other bioactive compounds.

The safety profile of 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical evaluation.

In conclusion, 1,4-Piperidinedicarboxylic acid, 4-(methylsulfinyl)-, 4-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137702-23-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.